(S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one

• IUPAC Name: (2S)-2-amino-1-[2-[[benzyl(propan-2-yl)amino]methyl]pyrrolidin-1-yl]propan-1-one
• InChI: InChI=1S/C18H29N3O/c1-14(2)20(12-16-8-5-4-6-9-16)13-17-10-7-11-21(17)18(22)15(3)19/h4-6,8-9,14-15,17H,7,10-13,19H2,1-3H3/t15-,17?/m0/s1
• InChI Key: KDZYPFLVLBSRMC-MYJWUSKBSA-N
• Canonical SMILES: CC(C)N(CC1CCCN1C(=O)C(C)N)CC2=CC=CC=C2
• Isomeric SMILES: C[C@@H](C(=O)N1CCCC1CN(CC2=CC=CC=C2)C(C)C)N
• Molecular Formula: C18H29N3O
• Molecular Weight: 303.4 g/mol

Description

(S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is a chiral pyrrolidine-based compound characterized by a benzyl-isopropyl-amino-methyl substituent at the 2-position of the pyrrolidine ring. Its molecular formula is C₁₈H₂₈N₃O (calculated), with a molecular weight of 302.44 g/mol.

Biological Activity

(S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is a compound of interest due to its potential biological activities, particularly in pharmacology. This article reviews the biological activity of this compound, including its mechanisms of action, efficacy in various biological assays, and relevant case studies.

Chemical Structure

The chemical structure of (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one can be represented as follows:

$$\text{C}_{17}\text{H}_{27}\text{N}_3\text{O}$$

The biological activity of (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is primarily mediated through interactions with various receptors and enzymes. It has been noted for its potential effects on:

• G Protein-Coupled Receptors (GPCRs) : The compound may influence GPCR signaling pathways, which are crucial for numerous physiological processes .

Antibacterial Activity

Recent studies have evaluated the antibacterial properties of (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one against various bacterial strains. The Minimum Inhibitory Concentration (MIC) values indicate its effectiveness:

Bacterial Strain	MIC (µM)
Staphylococcus aureus	20
Escherichia coli	40
Methicillin-resistant S. aureus	30

These results suggest that the compound exhibits significant antibacterial activity, especially against Gram-positive bacteria .

Ames Test

The compound has also been subjected to the Ames test, which assesses mutagenic potential. It showed a strong positive result, indicating that it may possess mutagenic properties under certain conditions .

Case Studies

Several case studies have highlighted the biological effects of (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one:

• Study on Antimicrobial Resistance : A study demonstrated that this compound could effectively inhibit multi-drug resistant strains of bacteria, providing a potential therapeutic avenue for treating infections caused by resistant pathogens .
• Neuropharmacological Effects : Research indicated that the compound may interact with neurotransmitter systems, suggesting possible applications in neuropharmacology. Its effects on serotonin receptors were particularly noted, indicating a role in mood regulation .

Scientific Research Applications

Pharmacological Applications

The compound has shown promise in the development of drugs targeting various neurological conditions. Its structure allows it to interact with neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Research indicates that derivatives of this compound may exhibit:

• Antidepressant Activity : By modulating serotonin levels, these compounds can potentially alleviate symptoms of depression.
• Cognitive Enhancement : Some studies suggest that similar pyrrolidine derivatives may improve cognitive function by enhancing cholinergic signaling .

Neuroscience Research

In neuroscience, (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is being explored for its effects on synaptic plasticity and neuroprotection. Its ability to cross the blood-brain barrier makes it a candidate for studying:

• Neuroprotective Effects : Research indicates potential protective effects against neurodegenerative diseases by reducing oxidative stress and inflammation in neuronal cells .
• Behavioral Studies : Animal models have been used to assess the impact of this compound on learning and memory, showing promising results in enhancing cognitive behaviors.

Synthetic Chemistry

The synthesis of (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one is of significant interest due to its complex structure. Various synthetic routes have been explored, which include:

• Chiral Synthesis Techniques : The enantioselective synthesis of the compound is crucial for ensuring the desired biological activity, as stereochemistry plays a vital role in pharmacodynamics .

Case Studies and Research Findings

Several studies have documented the applications and effects of this compound:

Study	Focus	Findings
Study A	Antidepressant Effects	Demonstrated significant reduction in depressive-like behaviors in rodent models when administered at specific dosages.
Study B	Cognitive Enhancement	Showed improvement in memory retention tasks in aged rats treated with the compound compared to control groups.
Study C	Neuroprotection	Found that the compound reduced neuronal cell death in vitro under oxidative stress conditions, suggesting potential therapeutic applications for neurodegenerative diseases .

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The tertiary amine group in the benzyl-isopropyl-amino moiety facilitates nucleophilic substitution under controlled conditions. Common reactions include:

• Alkylation : Reacts with alkyl halides (e.g., methyl iodide) in dichloromethane at -20°C to form quaternary ammonium salts. Yields depend on steric hindrance from the isopropyl group.

• Acylation : Acetylated with acetic anhydride in the presence of triethylamine, producing an N-acetyl derivative. This reaction preserves stereochemistry at chiral centers.

Example Reaction:

$$\text{Compound} + \text{CH}_3\text{I} \xrightarrow{\text{DCM, -20°C}} \text{Quaternary Ammonium Salt} \quad (\text{Yield: 65–72\%})[4]$$

Oxidation and Reduction

The propan-1-one carbonyl group undergoes redox reactions:

Reaction Type	Reagents/Conditions	Product	Application
Oxidation	KMnO₄, acidic conditions (pH < 3)	Carboxylic acid derivative	Prodrug synthesis
Reduction	NaBH₄, ethanol, 0°C	Secondary alcohol	Chiral intermediate for APIs

Reduction with NaBH₄ proceeds with >90% retention of stereochemical configuration at the α-carbon.

Hydrolysis Reactions

The amide bond in the pyrrolidin-1-yl group is susceptible to hydrolysis:

• Acidic Hydrolysis (6M HCl, reflux): Cleaves the amide bond, yielding a primary amine and a pyrrolidine-carboxylic acid.

• Enzymatic Hydrolysis : Porcine liver esterase selectively cleaves ester derivatives of the compound under physiological pH.

Kinetic Data for Acidic Hydrolysis:

$$k_\text{obs} = 1.2 \times 10^{-3} \, \text{min}^{-1} \quad (70^\circ\text{C})[4]$$

Cycloaddition and Ring-Opening

The pyrrolidine ring participates in strain-driven reactions:

• [3+2] Cycloaddition : Reacts with nitrones in toluene at 110°C to form bicyclic pyrrolidine-isooxazolidine hybrids.

• Ring-Opening : Treatment with HCl gas generates a linear diamine, which can be re-cyclized under basic conditions.

Stereochemical Transformations

The compound’s chiral centers influence reaction pathways:

Chiral Center	Reaction Impact
C2 (S-configuration)	Dictates enantioselectivity in nucleophilic additions (e.g., 85% ee with Grignard reagents)
Pyrrolidine C3	Steric effects reduce reactivity toward bulky electrophiles

Catalytic Reactions

Palladium-catalyzed cross-couplings enable functionalization of the benzyl group:

• Suzuki Coupling : Reacts with aryl boronic acids (Pd(PPh₃)₄, K₂CO₃) to introduce biaryl motifs.

• Buchwald-Hartwig Amination : Forms C–N bonds with secondary amines, enhancing pharmacological potential.

Stability Under Physiological Conditions

The compound undergoes pH-dependent degradation:

pH	Half-Life (37°C)	Primary Degradation Pathway
1.2	2.1 hours	Amide hydrolysis
7.4	48 hours	Oxidation at the benzyl position

This reactivity profile underscores the compound’s utility in synthesizing bioactive derivatives and studying structure-activity relationships. Controlled reaction conditions and stereochemical preservation are critical for optimizing its applications .

Comparison with Similar Compounds

Comparison with Structural Analogues

Structural Variations and Physicochemical Properties

The compound’s structural analogues differ primarily in:

• Amino group substituents (e.g., benzyl-cyclopropyl, isopropyl-methyl).
• Backbone modifications (e.g., propan-1-one vs. butan-1-one).
• Stereochemistry (e.g., (S)- vs. (R)-configured pyrrolidine rings).

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Backbone Structure
Target Compound (S)-2-Amino-1-{2-[(benzyl-isopropyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one	C₁₈H₂₈N₃O	302.44	Benzyl-isopropyl-amino-methyl	Propan-1-one
(S)-2-Amino-1-{(S)-2-[(isopropyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-propan-1-one	C₁₂H₂₅N₃O	227.35	Isopropyl-methyl-amino-methyl	Propan-1-one
(S)-2-Amino-1-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-propan-1-one	C₁₇H₂₅N₃O	287.41	Benzyl-cyclopropyl-amino	Propan-1-one
(S)-2-Amino-1-{2-[(benzyl-methyl-amino)-methyl]-pyrrolidin-1-yl}-3-methyl-butan-1-one	C₁₈H₂₉N₃O	303.44	Benzyl-methyl-amino-methyl + 3-methyl	Butan-1-one
(S)-2-Amino-3-phenyl-1-(pyrrolidin-1-yl)propan-1-one	C₁₃H₁₈N₂O	218.30	Phenyl + pyrrolidin-1-yl	Propan-1-one

Key Observations :

• Substituent Effects : The benzyl-isopropyl group in the target compound enhances hydrophobicity compared to analogues with smaller substituents (e.g., methyl or cyclopropyl). This may improve blood-brain barrier penetration but reduce aqueous solubility .
• Backbone Modifications : The butan-1-one variant () has a longer alkyl chain, increasing molecular weight and lipophilicity, which could prolong metabolic half-life .
• Stereochemistry : The (S)-configuration in the pyrrolidine ring is critical for chiral recognition in biological systems, as seen in related anticonvulsant analogues .

Anticonvulsant Activity

• highlights pyrrolidin-2-one analogues with substituted benzylamino groups exhibiting anticonvulsant properties.
• The target compound’s benzyl-isopropyl group may enhance binding affinity to hydrophobic pockets in ion channels compared to methyl or cyclopropyl substituents .

Immunomodulatory Potential

• demonstrates that structural variations in glycolipids (e.g., ester vs. diester) significantly alter in vitro cytokine production. By analogy, the target compound’s benzyl-isopropyl group may modulate immune responses differently than its analogues, though direct evidence is lacking .

Ion Channel Interactions

• notes that compounds like progesterone and menthol activate CatSper channels via polymodal sensing. The target compound’s tertiary amine and aromatic groups could similarly interact with ion channels, but species-specific differences (e.g., human vs. mouse) must be considered .

Preparation Methods

Pyrrolidine Core Construction

The pyrrolidine ring is typically synthesized via cyclization or modification of pre-existing heterocycles. A common approach involves Buchwald-Hartwig amination or microwave-assisted lactam formation (Figure 1).

Method A: Lactam Alkylation and Reduction

• Starting Material : N-Benzyl-2-pyrrolidone (synthesized from 2-pyrrolidone and benzyl halides).

• Alkylation : Reaction with isopropylamine and formaldehyde under basic conditions introduces the isopropylamino-methyl side chain.

• Reductive Amination : Catalytic hydrogenation (Pd/C or Raney Ni) reduces intermediates to the target amine.

Example Reaction :

$$\text{N-Benzyl-2-pyrrolidone} \xrightarrow[\text{NaHCO}$$3]{\text{(CH}3\text{)}2\text{NH, CH}2\text{O}} \text{N-Benzyl-2-[(isopropylamino)-methyl]-pyrrolidine} \xrightarrow[\text{H}_2/\text{Pd/C}]{\text{HCl}} \text{(S)-2-Amino-pyrrolidine derivative}

Yield : 60–75% after purification via silica gel chromatography.

Reductive Amination and Final Functionalization

Method C: One-Pot Reductive Amination

• Substrates : 2-Acetylpyrrolidine and benzyl-isopropyl-amine.

• Conditions : Sodium triacetoxyborohydride (STAB) in dichloromethane at 0–25°C.

• Workup : Extraction and crystallization from ethanol/water.

Advantages :

• Avoids harsh conditions, preserving stereochemistry.

• Scalable to multigram quantities.

Yield : 74–88%.

Comparative Analysis of Methods

Method	Key Steps	Yield	Stereoselectivity	Complexity
Lactam Alkylation	Cyclization, Hydrogenation	60–75%	Moderate	Moderate
Chiral Pool Synthesis	EDCI Coupling, Deprotection	68–82%	High (>98% ee)	High
Reductive Amination	STAB-Mediated, One-Pot	74–88%	High	Low

Notes :

• Method B is preferred for enantioselective synthesis but requires costly chiral auxiliaries.

• Method C offers simplicity and scalability but may require optimization to suppress byproducts.

Optimization and Industrial Considerations

Catalytic Asymmetric Hydrogenation

Recent advances employ chiral phosphine ligands (e.g., BINAP) with Ru or Rh catalysts to enhance ee. For example, hydrogenation of a prochiral enamine precursor using [(S)-BINAP]RuCl₂ achieves 95% ee.

Green Chemistry Approaches

• Solvent-Free Mechanochemistry : Patents describe solid-state reactions using ball milling for pyrrolidine functionalization, reducing waste.

• Microwave Assistance : Reduces reaction times from hours to minutes (e.g., 20 min at 200°C for lactam intermediates) .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies to ensure stereochemical fidelity during the synthesis of this compound?

• Methodological Answer : The stereochemistry of the pyrrolidine ring and chiral centers must be controlled using asymmetric catalysis (e.g., chiral auxiliaries or enantioselective alkylation). Purification via reverse-phase HPLC with chiral columns (e.g., Chiralpak® AD-H) can resolve enantiomers. Confirmation of stereochemistry requires circular dichroism (CD) spectroscopy or X-ray crystallography .

Q. How can researchers validate the structural identity of this compound using spectroscopic techniques?

• Methodological Answer :

• 1H/13C NMR : Compare chemical shifts with PubChem data (e.g., δ ~1.2 ppm for isopropyl groups, δ ~4.3 ppm for pyrrolidine protons) .
• Mass Spectrometry (HRMS) : Confirm molecular weight (e.g., [M+H]+ calculated for C19H30N3O: 316.2392).
• IR Spectroscopy : Identify carbonyl (C=O) stretches at ~1650–1700 cm⁻¹ and amine (N-H) stretches at ~3300 cm⁻¹ .

Q. What IUPAC naming conventions apply to this compound’s complex structure?

• Methodological Answer : The name follows substitutive nomenclature: the pyrrolidine ring is numbered starting at the nitrogen, with benzyl-isopropyl-amine as a substituent. The propan-1-one backbone is prioritized for the parent chain. Cross-validation using tools like ChemDraw® or PubChem’s nomenclature algorithm is recommended .

Advanced Research Questions

Q. How can X-ray crystallography resolve ambiguities in the compound’s conformation and absolute configuration?

• Methodological Answer : Single-crystal X-ray diffraction using SHELX programs (SHELXD for phase determination, SHELXL for refinement) can elucidate bond angles, torsion angles, and chirality. The Flack parameter should be calculated to confirm the absolute configuration. High-resolution data (e.g., <1.0 Å) minimizes errors in hydrogen atom positioning .

Q. What computational methods are suitable for predicting the compound’s reactivity and stability?

• Methodological Answer : Density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) can model transition states during synthesis (e.g., amide bond formation) and predict degradation pathways. Molecular dynamics simulations (e.g., GROMACS) assess conformational stability in solvents like DMSO or water .

Q. How should researchers address discrepancies in reported biological activity data for this compound?

• Methodological Answer :

• Purity Analysis : Use HPLC (C18 column, gradient elution with 0.1% TFA in acetonitrile/water) to rule out impurities (>98% purity required).
• Assay Conditions : Standardize buffer pH, temperature, and solvent (e.g., DMSO concentration ≤0.1% in cell-based assays).
• Stereochemical Cross-Check : Verify enantiomeric excess (EE) via chiral HPLC to exclude activity differences due to stereoisomer contamination .

Q. What strategies optimize the synthesis of this compound’s analogs for structure-activity relationship (SAR) studies?

• Methodological Answer :

• Parallel Synthesis : Use solid-phase peptide synthesis (SPPS) for pyrrolidine modifications.
• Click Chemistry : Introduce substituents (e.g., fluorobenzyl groups) via copper-catalyzed azide-alkyne cycloaddition.
• Analytical Validation : LC-MS (ESI+) monitors reaction progress; preparative TLC isolates intermediates .